2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide

• Molecular Formula: C19H16ClN5OS
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 2-chloro-N-[[4-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C19H16ClN5OS/c1-2-16-22-23-19-25(16)24-18(27-19)13-9-7-12(8-10-13)11-21-17(26)14-5-3-4-6-15(14)20/h3-10H,2,11H2,1H3,(H,21,26)
• InChI Key: MJMZWSOBXAGPTQ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)CNC(=O)C4=CC=CC=C4Cl

Description

2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is synthesized using a specific method and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In We will also list future directions for research on this compound.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes and proteins involved in tumor growth and inflammation. It may also modulate the activity of neurotransmitters in the brain, leading to its potential use as an antidepressant.
Biochemical and Physiological Effects:
2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells and reduce inflammation. This compound has also been found to modulate the activity of certain neurotransmitters in the brain, leading to its potential use as an antidepressant.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide in lab experiments include its potential applications in the development of new drugs for the treatment of various diseases. This compound has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities, making it a promising candidate for drug development. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide. These include further studies to understand its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and the development of new drugs based on this compound. Additionally, further studies are needed to determine the toxicity and safety of this compound for use in humans.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide involves a series of reactions. First, 3-ethyl-1,2,4-triazole-5-thiol is reacted with 4-bromo-3-chlorobenzaldehyde to form 4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzaldehyde. This intermediate is then reacted with 4-chlorobenzoyl chloride to form the final product, 2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide.

Scientific Research Applications

2-chloro-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide has been studied for its potential applications in the development of new drugs. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases and as an antidepressant.